(6-(2,2,2-Trifluoroethoxy)pyridin-3-yl)methanol
Overview
Description
“(6-(2,2,2-Trifluoroethoxy)pyridin-3-yl)methanol” is a chemical compound with the molecular formula C8H8F3NO2. It has a molecular weight of 207.15 . This compound is typically stored in a dry environment at 2-8°C . It is a solid substance .
Molecular Structure Analysis
The molecular structure of “(6-(2,2,2-Trifluoroethoxy)pyridin-3-yl)methanol” consists of a pyridine ring with a methanol and a trifluoroethoxy group attached to it . The InChI code for this compound is 1S/C8H8F3NO2/c9-8(10,11)5-14-7-2-1-6(4-13)3-12-7/h1-3,13H,4-5H2 .
Physical And Chemical Properties Analysis
“(6-(2,2,2-Trifluoroethoxy)pyridin-3-yl)methanol” is a solid substance . It has a molecular weight of 207.15 and its InChI code is 1S/C8H8F3NO2/c9-8(10,11)5-14-7-2-1-6(4-13)3-12-7/h1-3,13H,4-5H2 .
Scientific Research Applications
Chemical Synthesis and Catalysis (6-(2,2,2-Trifluoroethoxy)pyridin-3-yl)methanol serves as a precursor or intermediate in the synthesis of complex molecules. Its unique structure, combining a pyridine ring with a trifluoroethoxy group and a methanol moiety, makes it valuable in organic synthesis, particularly in the development of ligands, pharmaceuticals, and agrochemicals. Studies focusing on propargylic alcohols like this compound highlight their versatility in constructing polycyclic systems and heterocycles, such as pyridines, quinolines, and isoquinolines, which are pivotal in medicinal chemistry (Mishra, Nair, & Baire, 2022). These compounds are integral to numerous biological activities and are found in vitamins, nucleic acids, pharmaceuticals, antibiotics, dyes, and agrochemicals.
Fuel and Energy Research Methanol, a component related to (6-(2,2,2-Trifluoroethoxy)pyridin-3-yl)methanol, is extensively studied as a clean-burning fuel with potential applications in energy storage and conversion. The research delves into methanol's role as a hydrogen carrier, offering a sustainable pathway for hydrogen production via methanol steam reforming and partial oxidation processes. These methods are crucial for the development of a hydrogen economy, with emphasis on catalyst development and reactor technologies to optimize hydrogen yield and purity (García, Arriola, Chen, & de Luna, 2021). Furthermore, methanol's application in direct methanol fuel cells (DMFCs) presents opportunities for advancing portable and stationary power generation technologies, addressing challenges such as methanol crossover and improving catalyst performance (Heinzel & Barragán, 1999).
Environmental and Green Chemistry The conversion of CO2 to methanol represents a significant stride towards carbon recycling and sustainable chemistry. Metal-organic frameworks (MOFs) have emerged as promising catalysts for the low-temperature conversion of CO2 to methanol, highlighting the potential of these materials in catalyzing thermochemical processes for green methanol production. Such advancements contribute to the energy and chemistry transition by utilizing CO2 as a feedstock, aligning with global efforts to mitigate climate change and reduce reliance on fossil fuels (Din, Usman, Khan, Helal, Alotaibi, Alharthi, & Centi, 2020).
Mechanism of Action
Safety and Hazards
The safety information for “(6-(2,2,2-Trifluoroethoxy)pyridin-3-yl)methanol” indicates that it may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing hands thoroughly after handling .
properties
IUPAC Name |
[6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3NO2/c9-8(10,11)5-14-7-2-1-6(4-13)3-12-7/h1-3,13H,4-5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPXXCBWFBUPEGM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CO)OCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70712204 |
Source
|
| Record name | [6-(2,2,2-Trifluoroethoxy)pyridin-3-yl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70712204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6-(2,2,2-Trifluoroethoxy)pyridin-3-yl)methanol | |
CAS RN |
159981-20-1 |
Source
|
| Record name | 6-(2,2,2-Trifluoroethoxy)-3-pyridinemethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=159981-20-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [6-(2,2,2-Trifluoroethoxy)pyridin-3-yl]methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70712204 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [6-(2,2,2-trifluoroethoxy)pyridin-3-yl]methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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